Cas no 93891-78-2 (Phenol, sec-octyl-(6CI,7CI,9CI))

• Product Name: Phenol, sec-octyl-(6CI,7CI,9CI)
• CAS No: 93891-78-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 807511
• PubChem ID: 86767
• Update Time: 2025-04-19

Phenol, sec-octyl-(6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, sec-octyl-(6CI,7CI,9CI)
• 2-octan-2-ylphenol
• sec-octylphenol
• DTXSID70917353
• 26401-75-2
• EINECS 299-461-0
• 18626-98-7
• EINECS 242-459-1
• EC 242-459-1
• o-sec-Octylphenol
• 93891-78-2
• EINECS 247-663-4
• SCHEMBL980558
• o-(1-Methylheptyl)phenol
• 2-(octan-2-yl)phenol
• NS00007531
• 2-s-octylphenol

• Inchi： 1S/C14H22O/c1-3-4-5-6-9-12(2)13-10-7-8-11-14(13)15/h7-8,10-12,15H,3-6,9H2,1-2H3
• InChI Key： YENLEHMSMBFUTB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)CCCCCC

Computed Properties

• Exact Mass: 206.167
• Monoisotopic Mass: 206.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 296.5°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.505
• LogP: 4.46610